Violet-black crystals with a metallic luster and a sharp odor. Mp: 133.5 °C, bp: 185 °C. Emits toxic vapor at room conditions; vapor becomes visibly purple when its concentration builds up in a confined space. Nearly insoluble in water but very soluble in aqueous solutions of iodides.
Diiodine is molecule comprising two covalently bonded iodine atoms with overall zero charge.. It has a role as a nutrient.
Iodine is commonly used as an antiseptic for minor cuts and abrasions, preventing infections that may result from contaminated wounds. Additionally, iodine has been studied in the treatment of fibrocystic disease and breast cancer.
Iodine is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Iodine is a natural product found in Homo sapiens with data available.
Iodine I-131 is a radioactive isotope of iodine with an atomic mass of 131, a half life of eight days, and potential antineoplastic activity. Selectively accumulating in the thyroid gland, iodine I 131 emits beta and gamma particles, thereby killing thyroid cells and decreasing thyroid hormone production.
Iodine is an element with atomic symbol I, atomic number 53, and atomic weight of 126.90.
Iodine is a mineral with formula of I.
Iodine is an essential trace element. Chemically, iodine is the least reactive of the halogens, and the most electropositive halogen after astatine. However, iodine does not occur in the free state in nature. As with all other halogens , when freed from its compounds iodine forms diatomic molecules (I2). Iodine and its compounds are primarily used in medicine, photography, and dyes. Iodine is required for the production of thyroid hormones, which are essential for normal brain development, and the fetus, newborn, and young child are particularly vulnerable to iodine deficiency. Physiologically, iodine exists as an ion in the body. The iodine requirement increases during pregnancy and recommended intakes are in the range of 220-250 microg/day. Monitoring iodine status during pregnancy is a challenge. New recommendations from World Health Organization suggest that a median urinary iodine concentration >250 microg/L and <500 microg/L indicates adequate iodine intake in pregnancy. Based on this range, it appears that many pregnant women in have inadequate intakes. Thyroid-stimulating hormone concentration in the newborn is a sensitive indicator of mild iodine deficiency in late pregnancy. The potential adverse effects of mild iodine deficiency during pregnancy are uncertain. Controlled trials of iodine supplementation in mildly iodine-deficient pregnant women suggest beneficial effects on maternal and newborn serum thyroglobulin and thyroid volume, but no effects on maternal and newborn total or free thyroid hormone concentrations. There are no long-term data on the effect of iodine supplementation on birth outcomes or infant development. New data from well-controlled studies indicate that iodine repletion in moderately iodine-deficient school-age children has clear benefits: it improves cognitive and motor function; it also increases concentrations of insulin-like growth factor 1 and insulin-like growth factor-binding protein 3, and improves somatic growth. (A7846).
A nonmetallic element of the halogen group that is represented by the atomic symbol I, atomic number 53, and atomic weight of 126.90. It is a nutritionally essential element, especially important in thyroid hormone synthesis. In solution, it has anti-infective properties and is used topically.
See also: Potassium Iodide (active moiety of); Povidone-Iodine (active moiety of); Ethiodized Oil (active moiety of) ... View More ...
Iodine
CAS No.: 7553-56-2
Cat. No.: VC20846445
Molecular Formula: I2
Molecular Weight: 253.8089 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 7553-56-2 |
|---|---|
| Molecular Formula | I2 |
| Molecular Weight | 253.8089 g/mol |
| IUPAC Name | molecular iodine |
| Standard InChI | InChI=1S/I2/c1-2 |
| Standard InChI Key | PNDPGZBMCMUPRI-UHFFFAOYSA-N |
| Impurities | Impurities are chiefly water, sulfuric acid, iron, and insoluble materials. |
| SMILES | II |
| Canonical SMILES | II |
| Boiling Point | 365 °F at 760 mmHg (NIOSH, 2024) 184.4 °C 184 °C 365 °F |
| Colorform | Bluish-black scales or plates; diatomic; violet vapor Rhombic, violet-black crystals with metallic luster Bluish-black, lustrous solid Violet solid. Heavy, grayish-black plates or granules having a metallic luste |
| Melting Point | 236 °F (NIOSH, 2024) 113.7 °C 113.6 °C 114 °C 236 °F |
Introduction
Physical Properties of Iodine
Fundamental Physical Characteristics
Iodine presents as a semi-lustrous, non-metallic solid with a dark gray appearance at room temperature. Its physical properties include:
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Atomic mass: 126.9 atomic mass units
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Melting point: 114°C
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Boiling point: 184°C
Among all halogens, iodine possesses the highest melting and boiling points, making it the least volatile member of the group. When heated under standard conditions, it transforms into a violet liquid and subsequently produces a distinctive violet vapor 5.
Solid State and Molecular Structure
In its elemental form, iodine exists as diatomic molecules (I₂), where two iodine atoms share a pair of electrons to achieve a stable octet configuration 5. The interhalogen bond in diiodine is notably the weakest among all halogens, with 1% of gaseous iodine at atmospheric pressure dissociating into individual atoms at 575°C .
The I-I bond length measures 266.6 pm in the gaseous state, making it one of the longest single bonds known. In solid orthorhombic crystalline iodine, this bond extends even further to 271.5 pm, adopting the same crystal structure as chlorine and bromine . Solid iodine undergoes sublimation, transitioning directly from solid to gas without passing through the liquid phase5.
Semiconductor Properties and Isotopes
Iodine demonstrates intriguing semiconductor properties, functioning as a two-dimensional semiconductor with a band gap of 1.3 eV (125 kJ/mol). It exhibits conductivity in the plane of its crystalline layers while acting as an insulator in the perpendicular direction . This property arises from significant electronic interactions with the two next-nearest neighbors of each atom, contributing to iodine's shiny appearance and semiconducting characteristics .
Regarding isotopic composition, iodine has only one naturally occurring stable isotope but possesses 36 radioactive isotopes, highlighting its nuclear complexity .
Chemical Properties of Iodine
Reactivity and Oxidation States
Iodine demonstrates moderate reactivity, though less pronounced than the lighter halogens. It functions as an oxidizing agent but possesses the lowest electronegativity among halogens at 2.66 on the Pauling scale, compared to fluorine (3.98), chlorine (3.16), and bromine (2.96) . This trend makes iodine the weakest oxidizing agent among stable halogens.
A distinctive feature of iodine's chemistry is its multiple oxidation states, including -1, +1, +3, +5, and +7, enabling it to form diverse compounds . Unlike lighter halogens, iodine exhibits a more significant cationic chemistry, with its higher oxidation states showing greater stability than those of bromine and chlorine. This characteristic is exemplified in compounds such as iodine heptafluoride .
Bond Characteristics and Compound Formation
The following table presents halogen bond energies, illustrating how iodine compares to other halogens:
Halogen Bond Energies (kJ/mol)
| X | XX | HX | BX₃ | AlX₃ | CX₄ |
|---|---|---|---|---|---|
| F | 159 | 574 | 645 | 582 | 456 |
| Cl | 243 | 428 | 444 | 427 | 327 |
| Br | 193 | 363 | 368 | 360 | 272 |
| I | 151 | 294 | 272 | 285 | 239 |
Iodine forms stable compounds with both metals and nonmetals. It reacts with alkali metals to produce iodides, which are integral to various industrial processes . Most bonds to iodine are weaker than analogous bonds to lighter halogens, consistent with the periodic trend .
Charge-Transfer Complexes
Iodine molecules (I₂) dissolve in carbon tetrachloride and aliphatic hydrocarbons to create bright violet solutions. In these solvents, the absorption band maximum occurs in the 520-540 nm region, attributed to a π* to σ* transition. When iodine reacts with Lewis bases in these solvents, a blue shift in the iodine peak occurs, and a new peak emerges (230-330 nm) due to the formation of adducts known as charge-transfer complexes . These complexes demonstrate unique optical and electrical properties with applications in fields such as solar energy conversion and materials science .
Biological and Metabolic Significance of Iodine
Role in Human Health and Metabolic Disorders
Iodine plays a crucial role in human health, particularly in thyroid function and prevention of iodine deficiency disorders. Recent research has expanded our understanding of iodine's impact on various metabolic conditions beyond thyroid disorders .
Studies examining the relationship between iodine and metabolic syndrome (MetS) have produced varying results. Cross-sectional investigations have found that urinary iodine concentration (UIC) and MetS prevalence exhibit either an inverse association or a U-shaped curve, with the lowest point observed at a UIC of 300–499 μg/L . A prospective study indicated that dietary iodine and seaweed consumption inversely correlated with MetS incidence in Korean postmenopausal women .
Iodine and Obesity
Research on the relationship between iodine and obesity has yielded significant findings. In a large epidemiological study conducted in China, the prevalence of central obesity significantly decreased when the UIC reached 300 μg/L or higher. The odds ratio for central obesity with a UIC of ≥800 μg/L was 0.797 (p < 0.05) .
Additional evidence supports this correlation:
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Chinese school-age children who were overweight exhibited lower UIC compared to children with normal weight
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Women with obesity demonstrated significantly lower UIC compared to both themselves after bariatric surgery and women with normal weight
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In a randomized controlled trial, participants consuming tablets containing iodine-reduced kelp powder showed a significant decrease in body fat percentage compared to those taking a placebo
Iodine and Diabetes
The association between iodine and diabetes presents a complex picture. The previously mentioned epidemiological study revealed a U-shaped curve between UIC and the prevalence of diabetes . In a cohort study involving 71,264 women, individuals with higher iodine intake demonstrated an increased risk of developing type 2 diabetes mellitus compared to those with inadequate intake .
Contrastingly, another study found that patients with type 2 diabetes had lower UIC levels than healthy individuals, with UIC showing a negative correlation with insulin resistance in subjects with type 2 diabetes . In a 4-week clinical trial, seaweed supplementation (48 g/day) decreased blood glucose levels in Korean patients with type 2 diabetes , suggesting potential therapeutic applications.
Applications and Uses of Iodine
Medical and Pharmaceutical Applications
Iodine serves essential functions in medical and pharmaceutical fields. It is widely used as:
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume